Cas no 758653-19-9 (1,3-Propanediamine, 2-methyl-2-(trifluoromethyl)-)

1,3-Propanediamine, 2-methyl-2-(trifluoromethyl)- structure
758653-19-9 structure
Product Name:1,3-Propanediamine, 2-methyl-2-(trifluoromethyl)-
CAS No:758653-19-9
MF:C5H11F3N2
MW:156.149451494217
CID:549588
Update Time:2024-03-05

1,3-Propanediamine, 2-methyl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine, 2-methyl-2-(trifluoromethyl)-
    • 1,3-Propanediamine, 2-methyl-2-(trifluoromethyl)-
    • Inchi: 1S/C5H11F3N2/c1-4(2-9,3-10)5(6,7)8/h2-3,9-10H2,1H3
    • InChI Key: DNPHYWAVUAUVED-UHFFFAOYSA-N
    • SMILES: C(N)C(C)(C(F)(F)F)CN

Computed Properties

  • Exact Mass: 156.087
  • Monoisotopic Mass: 156.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52A^2
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